[(11-Bromoundecyl)oxy](tert-butyl)dimethylsilane

• CAS RN: 98008-53-8
• Molecular Formula: C17H37BrOSi
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 11-bromoundecoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C17H37BrOSi/c1-17(2,3)20(4,5)19-16-14-12-10-8-6-7-9-11-13-15-18/h6-16H2,1-5H3
• InChI Key: OLHXONQUABFOJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCCCCCCBr

Description

[(11-Bromoundecyl)oxy](tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C17H37BrOSi and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of 11-bromoundecanol (Fluka) is dissolved in 240 ml of tetrahydrofuran and mixed at 25° C. with 58 g of imidazole as well as 74.3 g of tert-butyldimethylsilyl chloride in 80 ml of tetrahydrofuran and stirred for 2 hours at 25° C. For working up, 700 ml of diethyl ether is added, the precipitated hydrochloride is filtered off, evaporated to dryness in a vacuum and chromatographed on silica gel with hexane/toluene. 136.9 g of 11-bromoundecyl-tert-butyldimethylsilyl ether is obtained as oil.